Cas no 2227887-33-2 ((2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol)

• Product Name: (2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol
• CAS No: 2227887-33-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6529278
• PubChem ID: 165610661
• Update Time: 2025-06-15

(2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol
• EN300-1744025
• 2227887-33-2

• Inchi： 1S/C11H16O2/c1-8-4-5-10(7-9(2)12)11(6-8)13-3/h4-6,9,12H,7H2,1-3H3/t9-/m0/s1
• InChI Key： CVRMWQNVQBHUTJ-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol

Introduction to (2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol (CAS No. 2227887-33-2)

(2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol, identified by its CAS number 2227887-33-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral alcohol has garnered attention due to its structural properties and potential applications in drug development. The compound features a propan-2-ol moiety attached to a phenyl ring substituted with methoxy and methyl groups, which contribute to its unique chemical and biological characteristics. The (S)-configuration at the propan-2-ol chiral center further enhances its specificity, making it a valuable candidate for enantioselective synthesis and applications.

The structural motif of (2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol is reminiscent of many biologically active molecules, where aromatic rings and alcohols play crucial roles in molecular recognition and interactions. Recent studies have highlighted the importance of such compounds in the design of novel therapeutic agents. The methoxy and methyl substituents on the phenyl ring not only influence the electronic properties of the molecule but also affect its solubility and metabolic stability, which are critical factors in drug formulation.

In the realm of drug discovery, chiral compounds like (2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol are of particular interest because they often exhibit enantioselective binding to biological targets. This property can lead to improved efficacy and reduced side effects compared to racemic mixtures. The (S)-enantiomer, in particular, has been studied for its potential in modulating various biological pathways. For instance, research has suggested that this compound may interact with enzymes and receptors in a manner that could be beneficial for treating neurological disorders or inflammatory conditions.

The synthesis of (2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol involves sophisticated organic transformations, including asymmetric reduction or chiral resolution techniques, to ensure high enantiomeric purity. Advances in catalytic methods have enabled more efficient and scalable production of such chiral intermediates, making them more accessible for further development. The compound's stability under various conditions is also a key consideration, as it must maintain its integrity during storage and transportation.

Current research is exploring the pharmacological profile of derivatives of (2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol. By modifying the substituents on the phenyl ring or the alcohol moiety, scientists aim to optimize its bioactivity. Preliminary studies have shown promising results in vitro, indicating potential therapeutic effects that warrant further investigation in vivo. These studies often involve high-throughput screening assays to identify novel bioactivities and understand the mechanisms of action.

The role of computational chemistry in analyzing (2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol cannot be overstated. Molecular modeling techniques help predict how this compound might interact with biological targets at the atomic level. This information is crucial for designing experiments and interpreting experimental data. Additionally, computational methods can aid in predicting pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for assessing drug feasibility.

In conclusion, (2S)-1-(2-methoxy-4-methylphenyl)propan-2-ol (CAS No. 2227887-33-2) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further development. As our understanding of chiral molecules continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and development of new medicines.